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Compound of Interest

Compound Name: Glyceric acid

Cat. No.: B3427537 Get Quote

For researchers in metabolic studies, drug development, and clinical diagnostics, the accuracy

of quantitative and qualitative analyses hinges on the quality of analytical standards. Glyceric
acid, a key intermediate in various metabolic pathways, is frequently studied, making the

choice of a reliable standard paramount. This guide provides a comparative analysis of

commercially available glyceric acid standards, details established analytical protocols, and

visualizes its metabolic context to aid scientists in selecting the appropriate materials for their

research needs.

Comparison of Commercial Glyceric Acid Standards
The selection of a glyceric acid standard depends on the specific requirements of the

application, such as the desired stereoisomer and the analytical technique employed. Major

chemical suppliers offer various forms of glyceric acid, primarily as D-, L-, or DL-racemic

mixtures, often supplied as salts for improved stability and handling. Below is a summary of

representative glyceric acid standards available from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Form
Purity/Assa
y

Analytical
Technique

Sigma-

Aldrich

D-Glyceric

acid sodium

salt

6000-40-4 Sodium Salt - Not Specified

Sigma-

Aldrich

L-Glyceric

acid sodium

salt

28305-26-2 Sodium Salt ≥98.0%

Gas

Chromatogra

phy (GC)

Sigma-

Aldrich

DL-Glyceric

acid

hemicalcium

salt hydrate

207300-72-9 Calcium Salt ≥98%

Gas

Chromatogra

phy (GC)

TCI

Chemicals

DL-Glyceric

Acid (20% in

Water)

473-81-4
Aqueous

Solution
~2 mol/L Not Specified

Santa Cruz

Biotechnolog

y

DL-Glyceric

acid
473-81-4 Not Specified Not Specified Not Specified

MedchemExp

ress

DL-Glyceric

Acid (20% in

water)

473-81-4
Aqueous

Solution
ca. 2 mol/L Not Specified

Simson

Pharma

D-Glyceric

acid
6000-40-4 Not Specified

Certificate of

Analysis

provided

Not Specified

Experimental Protocols for Glyceric Acid Analysis
Accurate quantification of glyceric acid requires robust and validated analytical methods.

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are the most common techniques employed.
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High-Performance Liquid Chromatography (HPLC)
Method
This method is suitable for the direct analysis of glyceric acid in aqueous samples.

1. Sample Preparation:

Dissolve the glyceric acid standard or sample in the mobile phase to a known concentration

(e.g., 0.1%).

Filter the sample through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

Column: Shodex SUGAR SH1011 or Bio-Rad Aminex HPX-87C (300 mm x 7.8 mm).[1][2]

Mobile Phase: 3-5 mM Sulfuric Acid (H₂SO₄) in ultrapure water.[1]

Flow Rate: 0.5 mL/min.[1]

Column Temperature: 70 °C.[1]

Injection Volume: 10 µL.[2]

Detection: UV at 210 nm and/or Refractive Index (RI).[1]

3. Rationale:

The ion-exchange mechanism of the Aminex or Shodex columns provides good separation

for organic acids.

A dilute sulfuric acid mobile phase ensures that the glyceric acid is in its protonated form for

optimal retention.

Elevated column temperature can improve peak shape and reduce analysis time.[1]
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Gas Chromatography-Mass Spectrometry (GC-MS)
Method
GC-MS analysis of non-volatile compounds like glyceric acid requires a derivatization step to

increase their volatility.

1. Sample Preparation and Derivatization:

Dry the sample completely under a stream of nitrogen or using a vacuum concentrator.

Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane

(TMCS) and 50 µL of pyridine.

Incubate the mixture at 70 °C for 60 minutes to form trimethylsilyl (TMS) derivatives.

2. GC-MS Conditions:

GC Column: 5%-phenyl-95%-dimethylpolysiloxane capillary column (e.g., DB-5ms, 30 m x

0.25 mm, 0.25 µm film thickness).[3]

Carrier Gas: Helium at a constant flow of 1 mL/min.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature of 80 °C, hold for 2 minutes.

Ramp to 300 °C at a rate of 10 °C/min.

Hold at 300 °C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 50-550.
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3. Rationale:

Derivatization with BSTFA replaces the acidic protons on the hydroxyl and carboxyl groups

with nonpolar TMS groups, making the molecule volatile.[3]

The DB-5ms column is a versatile, low-polarity column suitable for a wide range of

derivatized metabolites.

The temperature program is designed to separate the derivatized glyceric acid from other

potential components in the sample.

Visualization of Metabolic Pathway and
Experimental Workflow
Understanding the metabolic context of glyceric acid is crucial for interpreting experimental

results. Glyceric acid is a key node in glycerol metabolism, linking it to glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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